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Introduction

Aluminum borate, with the commonly cited formula Al18B4033 (also expressed as
9AI203:2B203), is a ceramic material known for its refractory properties, low density, and high
strength.[1] These characteristics make it a promising candidate for applications in reinforcing
light metal alloys and as a component in advanced composites.[1] However, the precise
stoichiometry and crystal structure of this aluminum borate phase have been a subject of
scientific discussion, with significant evidence suggesting that the composition is closer to
AI5BO9 (5A1203:B203).[2][3][4] This guide provides a comprehensive overview of the crystal
structure of the phase commonly identified as Al18B4033, including its crystallographic data, a
discussion of the stoichiometric controversy, detailed experimental protocols for its synthesis,
and common characterization techniques.

Crystallographic Data

The crystal structure of the aluminum borate phase referred to as Al18B4033 is orthorhombic.
[1][5] While there is a debate regarding the precise atomic arrangement and stoichiometry, the
crystallographic data for the phase identified as Al18B4033 in several studies are summarized
below. For comparison, the crystallographic data for AI5SBO9, which many researchers consider
to be the more accurate representation of this phase, are also presented.[6][7]

Table 1: Crystallographic Data for Al18B4033 and AI5BO9
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Parameter Al18B4033 AI5BO9

Crystal System Orthorhombic Orthorhombic

Not explicitly stated in the
Space Group Amam )
provided search results

, a=15.0077A,b=7.6850A,c a=768A b=14.99A c=
Lattice Parameters

=5.3088 A 5.66 A
Unit Cell Volume 612.2883 A3 650.5 A3
Density 2.94 g/lcm?3[1] 2.94 g/cm3[6]

Note: Detailed atomic coordinates, bond lengths, and bond angles for AI18B4033 are not
consistently available in the literature due to the ongoing debate about its precise structure.
The structure of AI5BO9 consists of AIO6 octahedra, AIO5 bipyramids, and AlO4 tetrahedra.[7]

The Stoichiometric Controversy: Al18B4033 vs.
AI5SBO9

Several studies have investigated the exact composition of this aluminum borate phase. While
the formula Al18B4033 was initially proposed based on chemical analysis, subsequent
structural investigations have indicated a composition closer to AI5SBO9.[2][3][4] Research
suggests that the AISBO9 structure is more stable and that the previously reported Al18B4033
may be a result of analytical methods that were not sensitive enough to distinguish between
the two close compositions.[2] Some researchers propose that if the AI18B4033 stoichiometry
exists, it might involve the substitution of some aluminum atoms with boron.[3] For the purpose
of this guide, we will refer to the compound as Al18B4033 as it is still widely used in the
literature, while acknowledging that AI5SBO?9 is likely the more accurate structural
representation.

Experimental Protocols

Several methods have been successfully employed for the synthesis of Al18B4033 whiskers
and powders. The most common methods are molten salt synthesis, flux growth, and solid-
state reaction.
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Molten Salt Synthesis of Al18B4033 Whiskers

This method utilizes a molten salt as a medium for the reaction of precursors at elevated
temperatures, facilitating the formation of crystalline whiskers.[8][9]

Materials:

e Potassium aluminum sulfate dodecahydrate (KAI(SO4)2:12H20)
e Boric acid (H3BO3)

o Potassium chloride (KCI)

» Deionized water

» Ethyl alcohol

Procedure:[8]

o Appropriate amounts of KAI(SO4)2-12H20, H3BO3, and KCI are weighed. The molar ratio of
H3BO3 to KAI(SO4)2:12H20 is a critical parameter and is often varied to optimize whisker
morphology, with a B/Al ratio of 3:9 being reported as optimal.[8]

e The reactants are thoroughly mixed and ground in a mortar.
e The mixture is dried at 120°C to remove crystal water.

o The dried mixture is placed in an electric furnace and heated to 1000°C at a heating rate of
4°C/min and held for 1 hour.[8]

 After cooling, the product is washed successively with hot deionized water (80°C) and ethyl
alcohol to remove the salt flux and any byproducts.

e The resulting AI18B4033 whiskers are then dried at 80°C.

Flux Growth Synthesis of Al18B4033 Whiskers

The flux growth method involves dissolving the reactants in a molten flux at a high temperature,
followed by slow cooling to allow for the crystallization of the desired product.[5]
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Materials:

High-purity aluminum sulfate (Al2(S04)3)

Boric acid (H3BO3)

Potassium sulfate (K2S04) (as flux)

Deionized water
Procedure:[5]

» Aluminum sulfate, boric acid, and potassium sulfate are dissolved in deionized water. The
B/Al atomic ratio is a key parameter influencing whisker growth.

e The solution is evaporated to dryness to obtain a homogeneous mixture of the raw materials.

o The dried mixture is then heated in a furnace to the synthesis temperature. A temperature of
1050°C has been found to be optimal for whisker morphology.[5]

e The temperature is maintained for a specific duration to allow for whisker growth.

 After cooling, the flux is dissolved using a suitable solvent (e.g., hot water), leaving behind
the Al18B4033 whiskers.

Solid-State Reaction Synthesis

This method involves the direct reaction of solid precursors at high temperatures.[4]
Materials:

e 0-Alumina (a-Al203)

» Boric acid (H3BO3) or Boron oxide (B203)

Procedure:[4]

» Stoichiometric amounts of a-Al203 and H3BO3 (or B203) are intimately mixed by grinding.
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e The powder mixture is then calcined in a furnace at temperatures above 1100°C.

e The reaction time and temperature are optimized to ensure complete reaction and formation
of the desired Al18B4033 phase.

Characterization Techniques

The synthesized Al18B4033 is typically characterized using a variety of analytical techniques

to determine its phase purity, morphology, and elemental composition.

Table 2: Characterization Techniques for Al18B4033

Technique

Purpose

Typical Observations

X-ray Diffraction (XRD)

To identify the crystalline
phases present in the
synthesized material and
determine lattice parameters.
[10]

The diffraction pattern should
match the standard pattern for
orthorhombic Al18B4033. The
sharpness of the peaks
indicates the degree of
crystallinity. Rietveld
refinement can be used for
quantitative phase analysis
and to refine structural

parameters.[11]

Scanning Electron Microscopy
(SEM)

To observe the morphology,
size, and surface features of
the synthesized material,
particularly for whisker-like

structures.

SEM images reveal the
needle-like or whisker
morphology of Al18B4033,
allowing for the determination
of their dimensions (length and

diameter).

Energy-Dispersive X-ray
Spectroscopy (EDS)

To determine the elemental
composition of the synthesized
material and confirm the
presence of aluminum, boron,

and oxygen.

EDS analysis provides a semi-
quantitative elemental
analysis, confirming the
expected elemental ratios of
Al, B, and O in the product.
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Experimental Workflows

The synthesis and characterization of AlL8B4033 can be visualized as a series of
interconnected steps.

Synthesis

Diying Heating Washing
(120°C) (1000°C, 1 hr) Cooling (Hot H20, Ethanol)

Mixing Precursors
(KAI(SO4)2:12H20, H3BO3, KCl)

XRD

Click to download full resolution via product page

Fig. 1. Experimental workflow for the molten salt synthesis of AI18B4033 whiskers.
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Fig. 2: Experimental workflow for the flux growth synthesis of AI18B4033 whiskers.
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Characterization
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Fig. 3: Experimental workflow for the solid-state reaction synthesis of Al18B4033 powder.

Conclusion

The crystal structure of the aluminum borate phase commonly referred to as Al18B4033 is a
subject of ongoing scientific investigation, with substantial evidence pointing towards a more
accurate stoichiometry of AISBO9. This technical guide has provided a detailed overview of the
known crystallographic data, a discussion of the stoichiometric controversy, and
comprehensive protocols for its synthesis via molten salt, flux growth, and solid-state reaction
methods. The outlined characterization techniques are essential for verifying the successful
synthesis and understanding the properties of this important ceramic material. Further high-
resolution structural studies are necessary to definitively resolve the atomic arrangement and
confirm the precise stoichiometry of this aluminum borate phase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry. Email: info@benchchem.com
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